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Compound of Interest

Compound Name: 3,4,5-Trimethylhexanoic acid
CAS No.: 874007-83-7
Cat. No.: B2810355
Get Quote
. J

Executive Summary: Immediate Action Directive

Do not dispose of 3,4,5-trimethylhexanoic acid down the drain. This compound is a branched
organic acid.[1][2] While less common than its isomer isononanoic acid (3,5,5-
trimethylhexanoic acid), it shares the same critical disposal profile: it is corrosive, combustible,
and toxic to aquatic life.[1][2]

e Primary Disposal Route: Hazardous Waste Stream (Non-Halogenated Organic Acid).[2]
e Immediate Hazard: Causes serious eye damage (Category 1) and skin irritation.[2]

o RCRA Status: Likely D002 (Corrosive) if pH < 2.[1][2][3]

Chemical Profile & Risk Assessment

As a Senior Application Scientist, | emphasize that safe disposal begins with understanding the
molecule's behavior. 3,4,5-Trimethylhexanoic acid is a C9 branched carboxylic acid.[1][2] Its
lipophilic tail (trimethylhexyl group) makes it immiscible with water, while the carboxyl head
group (-COOH) provides acidity.[1][2]
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Property Value | Description Operational Implication

Use for precise labeling.[1][2]

[4] If unavailable in software,

CAS Number 874007-83-7 (Specific Isomer) _
use "Branched C9 Carboxylic
Acid".[1][2]
Weak acid, but concentrated
Acidity (pKa) ~4.8 (Predicted) forms can cause chemical

burns.[2]

Combustible, but not
>100°C (Estimated based on Flammable (D001) under

Flash Point ) o
isomers) standard transport definitions.
[11[2]
) ) Do not dilute with water for
o Low in water; Soluble in _ o
Solubility ] disposal; it will form a separate
organics
layer.[1][2]
Segregate strictly from caustic
o Bases, Oxidizers, Reducing waste (e.g., Sodium
Incompatibility ]
Agents Hydroxide) to prevent

exothermic eruptions.[1][2][5]

Regulatory Framework (RCRA Compliance)

In the United States, waste characterization is mandated by the Resource Conservation and
Recovery Act (RCRA).[2]

» Waste Code D002 (Corrosive): If the waste solution has a pH < 2, it is a D002 hazardous
waste.[1][2][3]

o Waste Code D001 (Ignitable): Only applicable if the waste formulation contains flammable
solvents (Flash point < 60°C).[1][2] Pure 3,4,5-trimethylhexanoic acid generally does not
meet this criteria but is often mixed with solvents that do.[1][2]

» Non-Halogenated Organic: This material contains no Fluorine, Chlorine, Bromine, or lodine.
[1][2] Do not mix with halogenated waste (e.g., Chloroform, DCM), as this dramatically
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increases disposal costs and complicates incineration.[1][2]

Step-by-Step Disposal Protocol
Phase 1: Segregation & Container Selection

The Golden Rule: Never mix organic acids with organic bases or oxidizers.[1]

e Select Container: Use a chemically compatible container. High-Density Polyethylene (HDPE)
or Amber Glass are standard.[1][2]

o Why? Metal containers can corrode.[1][2] HDPE is resistant to weak organic acids.[1]

o Verify Empty: Ensure the container is free of incompatible residues (specifically bleach or
strong bases).[1]

Phase 2: Waste Transfer

e Don PPE: Neoprene or Nitrile gloves (double gloving recommended), safety goggles, and
lab coat.[1][2]

o Fume Hood: Perform all transfers inside a certified chemical fume hood to mitigate inhalation
of vapors.[1]

o Transfer: Pour the liquid slowly using a funnel.

o Note: If the acid is solid or viscous (common for high MW acids in cold labs), gently warm
to liquefy or dissolve in a minimal amount of a compatible non-halogenated solvent (e.g.,
Ethanol) if permitted by your specific waste profile.[2]

Phase 3: Labeling

Attach a hazardous waste tag immediately upon the first drop entering the container.[1]
o Chemical Name: Write "3,4,5-Trimethylhexanoic Acid" (No abbreviations/formulas).
o Hazards: Check "Corrosive" and "Toxic".[1][4][6]

» Constituents: If solvated, list the solvent and approximate % (e.g., "3,4,5-Trimethylhexanoic
Acid (10%) in Ethanol (90%)").
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Phase 4: Storage & Pickup

o Cap Tightly: Do not leave funnels in the bottle.

e Secondary Containment: Place the bottle in a polyethylene tray capable of holding 110% of
the volume.

e Request Pickup: Contact your EHS or waste vendor (e.g., Veolia, Clean Harbors) for
incineration.[1][2]

Spill Management (Emergency Procedure)
In the event of a benchtop spill (<500 mL):
o Evacuate & Ventilate: Alert nearby personnel.
» Neutralize:
o Do not use water (it spreads the hydrophobic acid).[2]

o Apply a dry weak base (Sodium Carbonate or Sodium Bicarbonate) or a commercial acid
spill pillow.[2]

o Observation: Wait for the bubbling (CO2 evolution) to cease.[2]
o Collect: Scoop the resulting paste into a plastic bag/container.

o Label: Label as "Spill Debris: 3,4,5-Trimethylhexanoic Acid (Neutralized)". Dispose of as
hazardous waste.[1]

Decision Logic: Waste Stream Determination

The following diagram illustrates the logical flow for categorizing this waste to ensure
compliance and safety.
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Waste: 3,4,5-Trimethylhexanoic Acid

[ Is it mixed with other chemicals? j

Yes

Does mixture contain Halogens?

(Cl,Br,F 1)
No No (Pure)
Stream B: Halogenated Is the solvent Flammable?
Solvent Waste (FP < 60°C)

Stream A: Non-Halogenated

Stream C: Flammable
Organic Waste

[ Label: D001 (Ignitable) + Doozj [ Label: D002 (Corrosive) j

Organic Acid Waste

Click to download full resolution via product page

Figure 1: Decision tree for categorizing 3,4,5-trimethylhexanoic acid waste based on mixtures
and solvent properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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